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Compound of Interest

Compound Name: 3-Sulfopropyl acrylate

Cat. No.: B12805799 Get Quote

An In-depth Technical Guide to 3-Sulfopropyl
Acrylate
This technical guide provides a comprehensive overview of 3-Sulfopropyl Acrylate (SPA), a

functional monomer, and its prevalent potassium salt form. It is intended for researchers,

scientists, and professionals in drug development and polymer chemistry, detailing its chemical

properties, synthesis, and applications, particularly in the biomedical field.

Core Properties and Specifications
3-Sulfopropyl acrylate is an acrylic monomer that is often utilized in its potassium salt form (3-
Sulfopropyl acrylate potassium salt or SPAK) for various applications. The introduction of the

sulfonate group imparts unique properties, such as high polarity and water solubility, to the

polymers derived from it.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for both 3-Sulfopropyl acrylate
and its potassium salt are summarized in the table below.
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Property 3-Sulfopropyl Acrylate
3-Sulfopropyl Acrylate
Potassium Salt

Molecular Formula C6H10O5S[1] C6H9KO5S[2][3][4]

Molecular Weight 194.21 g/mol [1] 232.30 g/mol [2][4][5]

CAS Number 39121-78-3[1] 31098-20-1[2][3][4]

Appearance -
White to almost white or

yellowish powder/crystal[2][3]

Melting Point - 302 °C (decomposes)[2]

Purity - ≥ 96-98%[2][3][5]

Topological Polar Surface Area 89.1 Å²[1] 91.9 Å²[2]

Hydrogen Bond Acceptor

Count
- 5[2]

Exact Mass 194.02489459 Da[1] 231.98077604 g/mol [2]

Applications in Research and Development
3-Sulfopropyl acrylate and its derivatives are instrumental in the synthesis of functional

polymers with a wide range of applications.

Hydrogel Formation: The potassium salt is a key monomer in the creation of superabsorbent

and superporous polymer hydrogels.[2][6] These hydrogels exhibit excellent mechanical

resilience, high compressibility, and controlled swelling behavior.[7]

Biomedical Applications: Due to their biocompatibility, antimicrobial properties, and

resistance to rheological stress, hydrogels based on SPAK are extensively explored for

biomedical uses.[7][8][9][10] This includes drug delivery systems, where the sulfonate groups

can facilitate ion exchange-controlled release of therapeutic agents.[7][10][11] They are also

investigated for use as lubricating coatings and in wound dressings.[8]

Polymer Modification: SPAK is used to introduce polar sites into polymer chains, which can

enhance properties like water dispersibility, adhesion, and antistatic characteristics.[4][6]
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Industrial Uses: In various industries, it serves as an emulsifying, dispersing, and stabilizing

agent in formulations for cosmetics, personal care products, and textiles.[3] It is also being

researched for wastewater treatment applications.[3]

Experimental Protocols
A common application of 3-Sulfopropyl acrylate potassium salt is in the synthesis of

hydrogels. The following is a detailed methodology for the preparation of a polyelectrolyte

hydrogel.

Synthesis of 3-Sulfopropyl Acrylate Potassium-Based
Hydrogel
This protocol is based on the free radical polymerization of 3-sulfopropyl acrylate potassium

salt (referred to as AESO3 in the source literature) with a crosslinker.[7][8]

Materials:

3-Sulfopropyl acrylate potassium salt (AESO3)

Poly(ethylene glycol) diacrylate (PEGDA, Mn = 575) as a crosslinker

Ammonium persulfate (APS) as an initiator

N,N,N′,N′-tetramethylethylenediamine (TMEDA) as a catalyst

Ultrapure water

Procedure:

Monomer Solution Preparation: Dissolve 3-sulfopropyl acrylate potassium salt (AESO3)

and PEGDA (2 mol%) in ultrapure water. The ratio of AESO3 to PEGDA should be 49:1.[8]

Initiator Addition: Add the APS solution (0.1 mol%) to the monomer mixture.[8]

Degassing: Degas the reaction mixture for 15 minutes to remove dissolved oxygen, which

can inhibit polymerization.[8]
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Catalyst Addition and Polymerization: Add TMEDA (1.9 mol% of the total monomer

concentration, with a TMEDA:APS ratio of 5:1) as a catalyst.[8]

Curing: Fill the final mixture into syringes (e.g., 10 mL) and allow it to rest for 24 hours at a

controlled temperature of 22 ± 2 °C to ensure complete polymerization and hydrogel

formation.[8]

Synthesis and Polymerization Workflow
The synthesis of polymers from 3-sulfopropyl acrylate monomers can be achieved through

various polymerization techniques. Reversible Addition-Fragmentation chain Transfer (RAFT)

polymerization is a common method for creating well-defined polymers.
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Polymer Synthesis Workflow
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Purified Protected Monomer
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RAFT Polymerization
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(e.g., Poly(3-sulfopropyl methacrylate))
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Caption: Workflow for the synthesis of protected 3-sulfopropyl methacrylate polymers via RAFT

polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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